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Introduction

Carumonam is a monobactam antibiotic with a spectrum of activity primarily directed against
Gram-negative bacteria.[1][2] Its efficacy is attributed to its stability against many plasmid and
chromosomally-mediated beta-lactamases.[1][2] Accurate in vitro susceptibility testing is crucial
for determining its potential clinical utility and for monitoring the development of resistance.
These application notes provide detailed protocols for determining the in vitro susceptibility of
bacteria to Carumonam using standardized methods, including broth microdilution and disk
diffusion, based on historical data and harmonized with current Clinical and Laboratory
Standards Institute (CLSI) general methodologies.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for Carumonam in vitro
susceptibility testing.

Table 1: Minimum Inhibitory Concentration (MIC) Interpretive Criteria for Carumonam
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Susceptibility Category MIC (pg/mL)
Susceptible (S) <8.0[1]
Resistant (R) = 32[1]

Table 2: Disk Diffusion Interpretive Criteria for Carumonam (30 pg disk)

Susceptibility Category Zone Diameter (mm)
Susceptible (S) > 23[3][4][5]
Resistant (R) < 17[3][4]

Note: Some earlier recommendations suggested a susceptible breakpoint of > 21 mm.[1][2]
The criteria in Table 2 are based on more recent evaluations from the available literature.

Table 3: Quality Control (QC) Ranges for Carumonam Susceptibility Testing

QC Organism Method QC Parameter Acceptable Range

Escherichia coli

Broth Microdilution MIC (ug/mL) 0.03 - 0.25[3]
ATCC® 25922

Disk Diffusion (30 pg) Zone Diameter (mm) 30 - 36[3]

Pseudomonas
aeruginosa ATCC® Broth Microdilution MIC (pg/mL) 1.0 - 4.0[3]
27853

Disk Diffusion (30 pg) Zone Diameter (mm) 24 - 32[3]

Experimental Protocols

The following protocols are based on the CLSI guidelines for antimicrobial susceptibility testing

of aerobic bacteria.

Protocol 1: Broth Microdilution MIC Testing
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This method determines the minimum inhibitory concentration (MIC) of Carumonam in a liquid
medium.

Materials:

e Carumonam analytical powder

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

o 96-well microtiter plates

» Bacterial isolates for testing

¢ QC strains (E. coli ATCC® 25922, P. aeruginosa ATCC® 27853)
e 0.9% sterile saline or sterile water

e 0.5 McFarland turbidity standard

e Spectrophotometer or turbidimeter

¢ Incubator (35°C + 2°C)

Pipettes and sterile tips
Procedure:
e Preparation of Carumonam Stock Solution:

o Prepare a stock solution of Carumonam at a concentration of 1000 ug/mL or higher in a
suitable solvent.

o Sterilize the stock solution by filtration through a 0.22 um filter.
o Preparation of Microtiter Plates:

o Perform serial two-fold dilutions of the Carumonam stock solution in CAMHB to achieve
final concentrations ranging from 0.015 to 128 pug/mL in the microtiter plate wells.
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o The final volume in each well should be 100 pL.

o Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

 Inoculum Preparation:

o From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test
organism.

o Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard.
This corresponds to approximately 1-2 x 108 CFU/mL.

o Within 15 minutes, dilute the standardized inoculum 1:100 in CAMHB to obtain a
concentration of approximately 1 x 106 CFU/mL.

¢ Inoculation:

o Add 10 puL of the diluted inoculum to each well of the microtiter plate, resulting in a final
inoculum concentration of approximately 5 x 10> CFU/mL.

e Incubation:
o Incubate the plates at 35°C + 2°C in ambient air for 16-20 hours.
e Reading Results:

o The MIC is the lowest concentration of Carumonam that completely inhibits visible growth
of the organism.

o The growth control well should show turbidity, and the sterility control well should be clear.

o The results for the QC strains must be within the acceptable ranges listed in Table 3.

Protocol 2: Disk Diffusion Susceptibility Testing

This method assesses the susceptibility of an organism to Carumonam by measuring the zone
of growth inhibition around a disk impregnated with the antibiotic.

Materials:
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e Carumonam disks (30 ug)

e Mueller-Hinton Agar (MHA) plates (150 mm or 100 mm)

» Bacterial isolates for testing

e QC strains (E. coli ATCC® 25922, P. aeruginosa ATCC® 27853)

e 0.9% sterile saline or sterile water

¢ 0.5 McFarland turbidity standard

o Sterile cotton swabs

e Incubator (35°C + 2°C)

e Ruler or caliper

Procedure:

e Inoculum Preparation:

o Prepare a standardized inoculum as described in the broth microdilution protocol (Step 3).

 Inoculation of Agar Plate:

o Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum and rotate
it against the side of the tube to remove excess liquid.

o Streak the swab evenly over the entire surface of the MHA plate in three directions to
ensure uniform growth.

o Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

o Application of Disks:

o Aseptically apply a 30 ug Carumonam disk to the surface of the inoculated agar plate.

o Gently press the disk down to ensure complete contact with the agar.
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o If multiple disks are used on the same plate, they should be placed at least 24 mm apart.

 Incubation:
o Invert the plates and incubate at 35°C + 2°C in ambient air for 16-20 hours.
» Reading Results:

o Measure the diameter of the zone of complete growth inhibition (including the disk
diameter) to the nearest millimeter.

o Interpret the results based on the zone diameter criteria in Table 2.

o The results for the QC strains must be within the acceptable ranges listed in Table 3.
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Caption: Workflow for Broth Microdilution MIC Testing.
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Caption: Workflow for Disk Diffusion Susceptibility Testing.
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Caption: Logical Flow for Result Interpretation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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